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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 3-Nitrobenzene-1,2-diol

CAS No.: 6665-98-1

Cat. No.: S616459

Frequently Asked Questions (FAQs)

Q1: What is the basic chemical and physical information for 3-Nitrobenzene-1,2-diol? The table below

summarizes the key properties of 3-Nitrobenzene-1,2-diol (CAS 6665-98-1) gathered from the search

results.
Property Value / Description
CAS Number 6665-98-1 [1] [2] [3]
IUPAC Name 3-nitro-1,2-benzenediol [2]
Molecular Formula CgHsNO,4 [2] [3]
Molecular Weight 155.109 g/mol [3]
Melting Point 85-86 °C [2]
Physical Form Solid [2]
Purity 95% (commercially available) [2]
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Property Value / Description

MDL Number MFCDO00463758 [3]

Q2: What are the primary research applications of this compound? 3-Nitrobenzene-1,2-diol is
primarily used as an inhibitor of catechol-O-methyltransferase (COMT) [1]. By preventing the
breakdown of dopamine in the brain, it is a valuable compound in research related to Parkinson's disease
and other nervous system disorders [1]. The search results also indicate that nitrocatechol derivatives serve

as key intermediates in the synthesis of more complex COMT inhibitor pharmaceutical preparations [4] [5].

Q3: How should this compound be stored and handled? While the searched results do not provide
specific storage conditions, one supplier notes that there is no hazardous surcharge associated with the
product [1]. The product is strictly for research purposes and is not for personal or veterinary use [1]. As a
best practice, all laboratory chemicals should be handled in a fume hood with appropriate personal protective

equipment (PPE).

Troubleshooting Guides

Issue 1: Obtaining a Product with Low Purity

¢ Potential Cause: The synthesis or work-up procedure may not be fully optimized, leading to the
presence of unreacted starting materials, isomers, or by-products.
e Solution:

o Recrystallization: Recrystallize the crude solid product. The searched patent literature
mentions several solvents suitable for working with nitrocatechol derivatives, which can be used
as a guide for selecting a recrystallization solvent system. These include dichloromethane,
toluene, ethanol, methanol, isopropanol, acetic acid, and formic acid [4].

o Analytical Verification: Confirm the purity of your compound after recrystallization using
standard analytical techniques. The search results highlight that techniques like gas-phase FT-
IR, NMR, and X-ray diffraction are used to characterize related nitrocatechols [6].

Issue 2: Difficulty in Dissolving the Compound for Analysis

¢ Potential Cause: The polar nature of the compound may require specific solvents.
e Solution: Based on the solvents listed in the patent for reactions [4], you can trial dissolving 3-
Nitrobenzene-1,2-diol in polar organic solvents such as:
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o N, N-Dimethylformamide (DMF)
o N-Methylpyrrolidone (NMP)

o Dimethylacetamide (DMA)

o Methanol or Ethanol

o Acetic Acid

Issue 3: Need to Synthesize an Analytical Standard *De Novo*

The following workflow outlines the general stages for preparing and verifying an analytical standard of 3-

Nitrobenzene-1,2-diol.

Nitration Reaction
Select suitable starting material
(e.g., benzene-1,2-diol)

Reaction Work-up
Quench and extract product

l

Purification
Recrystallization from
appropriate solvent

Example Purification Solvents (from patents)
Purrfy Verlflcat_lon Dichloromethane Toluene Ethanol Acetic Acid
Analytical Techniques

Analytical Standard
Ready for Use

Click to download full resolution via product page
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The table below lists the analytical techniques you can use to verify the identity and purity of your standard

at the verification stage.

| Technique | Parameter Measured | Application & Rationale | | :--- | :--- | :--- | | Melting Point | Purity and
identity | A sharp melting point between 85-86°C confirms high purity and matches the known value [2]. | |
Chromatography | Purity (e.g., HPLC) | Used to quantify purity and ensure it is free from major impurities.
| | Spectroscopy | Structural identity |

¢ FT-IR: Can be used to confirm functional groups. Gas-phase IR cross-sections have been studied for
nitrocatechols [6].

¢ NMR: Traditional method for definitive structural confirmation [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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